[3-(2-aminoethyl)phenyl]methanol hydrochloride

• CAS No.: 105572-53-0
• Molecular Formula: C9H14ClNO
• Molecular Weight: 187.7

Description

[3-(2-aminoethyl)phenyl]methanol hydrochloride: is a chemical compound with the molecular formula C9H14ClNO and a molecular weight of 187.67 g/mol . It is also known by other names such as benzenemethanol, 3-(2-aminoethyl)-, hydrochloride (1:1) and 3-(2-aminoethyl)benzyl alcohol hydrochloride . This compound is commonly used as a building block in various chemical syntheses and has applications in different scientific fields.

Preparation Methods

The synthesis of [3-(2-aminoethyl)phenyl]methanol hydrochloride typically involves the reaction of 3-(2-aminoethyl)benzyl alcohol with hydrochloric acid. The reaction conditions often include the use of a solvent such as ethanol or methanol and may require heating to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

[3-(2-aminoethyl)phenyl]methanol hydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives using reducing agents like lithium aluminum hydride.

Substitution: The amino group in the compound can undergo substitution reactions with various electrophiles, leading to the formation of substituted derivatives.

Common reagents and conditions used in these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

[3-(2-aminoethyl)phenyl]methanol hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is used in the study of biological processes and as a precursor for the synthesis of biologically active molecules.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the manufacture of various industrial products.

Mechanism of Action

The mechanism of action of [3-(2-aminoethyl)phenyl]methanol hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

[3-(2-aminoethyl)phenyl]methanol hydrochloride can be compared with other similar compounds, such as:

3-(2-aminoethyl)benzyl alcohol: The free base form of the compound, which lacks the hydrochloride group.

3-(2-aminoethyl)phenol: A similar compound with a hydroxyl group instead of a methanol group.

3-(2-aminoethyl)benzoic acid: A compound with a carboxylic acid group instead of a methanol group.

The uniqueness of this compound lies in its specific structure and the presence of both amino and methanol functional groups, which confer distinct chemical and biological properties.